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Compound of Interest

Compound Name: 3-Methoxy-4-nitrophenol

Cat. No.: B113588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a certified Safety Data Sheet (SDS). Users should consult the official

SDS from their supplier before handling this chemical.

Executive Summary
3-Methoxy-4-nitrophenol (CAS No: 16292-95-8) is an organic compound utilized as an

intermediate in the synthesis of pharmaceuticals and dyes.[1][2] This technical guide provides a

detailed overview of its known safety and hazard profile based on publicly available data. The

information is compiled to assist researchers and laboratory personnel in implementing

appropriate safety protocols. This guide summarizes chemical identification, physical

properties, hazard classifications, and recommended safety measures. While specific

quantitative toxicity studies like LD50 values are not readily available in the public domain, the

Globally Harmonized System (GHS) classifications provide a strong foundation for risk

assessment and management.

Chemical Identification and Physical Properties
Proper identification and understanding of the physical characteristics of a substance are

foundational to its safe handling. 3-Methoxy-4-nitrophenol is typically a yellow crystalline

solid.[1]
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Identifier Value Source(s)

IUPAC Name 3-methoxy-4-nitrophenol [3]

CAS Number 16292-95-8 [1][3][4]

Molecular Formula C₇H₇NO₄ [1][3]

Molecular Weight 169.13 g/mol [3]

Appearance Yellow crystalline solid [1][4][5]

Boiling Point 356.2°C at 760 mmHg [4][5]

Storage Temperature Room Temperature [4][5]

Hazard Identification and GHS Classification
3-Methoxy-4-nitrophenol is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute

toxicity and irritation.[3][4]

Hazard Class GHS Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3][4]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[3]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[3]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3][4]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[3][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[3][4]
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GHS Pictogram:

GHS07 (Exclamation Mark)[4]

Signal Word:

Warning[3][4]

Experimental Protocols and Data
Detailed experimental protocols for the toxicological assessments of 3-Methoxy-4-nitrophenol
are not provided in the publicly available summary documents. The GHS classifications are

typically derived from standardized OECD (Organisation for Economic Co-operation and

Development) test guidelines for chemical safety. For instance:

Acute Oral Toxicity studies are often conducted following OECD Guideline 423.

Skin and Eye Irritation tests generally follow OECD Guidelines 404 and 405, respectively.

Without access to the primary study reports, the specific methodologies, animal models, and

detailed quantitative results (e.g., LD50 values) for 3-Methoxy-4-nitrophenol cannot be

presented. The hazard statements summarized above represent the conclusions of such

studies.

Safety and Handling
Based on the hazard classifications, stringent safety protocols are required when handling 3-
Methoxy-4-nitrophenol. The following logical workflow outlines the relationship between the

identified hazards and the necessary precautionary measures.
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Identified Hazards

Precautionary Statements (Examples)

H302: Harmful if swallowed

P270: Do not eat, drink or smoke when usingLeads to

P301+P312: IF SWALLOWED: Call a POISON CENTER

H312: Harmful in contact with skin

P280: Wear protective gloves/eye protection

P302+P352: IF ON SKIN: Wash with plenty of water

H332: Harmful if inhaled

P261: Avoid breathing dust

H315: Causes skin irritation

H319: Causes serious eye irritation

P305+P351: IF IN EYES: Rinse cautiously

H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard to Precautionary Statement Workflow.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical. The following diagram

outlines the recommended response protocol based on the route of exposure.
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Route of Exposure

Immediate Actions

Medical Attention

Exposure Event

Inhalation Skin_Contact Eye_Contact Ingestion

Move to fresh air.
Keep at rest.

Remove contaminated clothing.
Wash skin with soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical advice/attention.
Show SDS to the doctor.

If irritation persists If irritation persists

Click to download full resolution via product page

Caption: First Aid Response Protocol for Exposure.

Conclusion
3-Methoxy-4-nitrophenol presents moderate acute toxicity and is an irritant to the skin, eyes,

and respiratory system. All laboratory work must be conducted in well-ventilated areas,

preferably within a chemical fume hood, and with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and lab coats. Adherence to the precautionary

statements associated with its GHS classification is mandatory for ensuring personnel safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://cymitquimica.com/cas/16292-95-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72123818.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-4-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxy-4-nitrophenol
https://www.sigmaaldrich.com/GB/en/product/chemscenellcpreferredpartner/ciah987f52d4
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987f52d4
https://www.benchchem.com/product/b113588#3-methoxy-4-nitrophenol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b113588#3-methoxy-4-nitrophenol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b113588#3-methoxy-4-nitrophenol-safety-data-sheet-sds-information
https://www.benchchem.com/product/b113588#3-methoxy-4-nitrophenol-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b113588?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

